Cas no 14670-04-3 (Ethyl 3-Chloro-4-methoxybenzoate)

• Product name: Ethyl 3-Chloro-4-methoxybenzoate
• CAS No: 14670-04-3
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 150943
• PubChem ID: 84588

Ethyl 3-Chloro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-chloro-4-methoxy-, ethyl ester
• ETHYL 3-CHLORO-4-METHOXYBENZOATE
• 3-Chlor-4-methoxy-benzoesaeure-aethylester
• 3-Chlor-4-methoxy-benzoesaeure-ethylester
• 3-Chlor-4-methoxy-ethyl-benzoat
• 3-chloro-4-methoxy-benzoic acid ethyl ester
• Ethyl 3-chloro-p-anisate
• Einecs 238-714-1
• RARECHEM AL BI 0700
• 3-Chloro-4-methoxybenzoic acid ethyl ester
• NS00024800
• DTXSID30163455
• p-Anisic acid, 3-chloro-, ethyl ester
• AKOS017547746
• FT-0766271
• Benzoic acid, 3-chloro-4-methoxy-, ethyl ester
• NRU7VLG66N
• 14670-04-3
• MFCD00075800
• Ethyl 3-Chloro-4-methoxybenzoate

• Inchi： InChI=1S/C10H11ClO3/c1-3-14-10(12)7-4-5-9(13-2)8(11)6-7/h4-6H,3H2,1-2H3
• InChI Key： HEKNQCPDISZPCL-UHFFFAOYSA-N
• SMILES： CCOC(C1=CC=C(OC)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 214.04000
• Monoisotopic Mass: 214.039672
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2.9

Experimental Properties

• Density: 1.193
• Boiling Point: 304.2°C at 760 mmHg
• Flash Point: 126.7°C
• Refractive Index: 1.515
• PSA: 35.53000
• LogP: 2.52530

Ethyl 3-Chloro-4-methoxybenzoate Security Information

Ethyl 3-Chloro-4-methoxybenzoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 3-Chloro-4-methoxybenzoate

Ethyl 3-Chloro-4-methoxybenzoate (CAS No. 14670-04-3): Properties, Applications, and Market Insights

Ethyl 3-Chloro-4-methoxybenzoate (CAS No. 14670-04-3) is a specialized organic compound widely used in pharmaceutical intermediates, agrochemical synthesis, and fine chemical applications. This ester derivative, featuring a chloro and methoxy substituent on the benzene ring, exhibits unique reactivity that makes it valuable for multistep organic synthesis. Its molecular formula is C₁₀H₁₁ClO₃, with a molecular weight of 214.65 g/mol.

The compound’s physicochemical properties include a melting point range of 45–48°C and a boiling point of approximately 295°C at atmospheric pressure. It is typically a white to off-white crystalline powder with limited solubility in water but good solubility in organic solvents like ethanol, acetone, and dichloromethane. These characteristics make Ethyl 3-Chloro-4-methoxybenzoate particularly useful in reactions requiring controlled polarity and solubility.

One of the most searched questions about this compound is: "What is Ethyl 3-Chloro-4-methoxybenzoate used for?" Researchers frequently employ it as a building block in the synthesis of active pharmaceutical ingredients (APIs), especially for drugs targeting inflammatory and neurological conditions. Its structural motifs are found in several FDA-approved molecules, highlighting its importance in modern drug discovery.

In agrochemical applications, Ethyl 3-Chloro-4-methoxybenzoate serves as a precursor for herbicides and fungicides. The chloro-methoxy functional group enhances bioactivity in crop protection agents, aligning with the growing demand for sustainable agriculture solutions. Recent studies also explore its potential in material science, particularly in liquid crystal and polymer additive formulations.

The global market for specialty esters like Ethyl 3-Chloro-4-methoxybenzoate is projected to grow at a CAGR of 5.2% from 2023 to 2030, driven by pharmaceutical R&D and green chemistry initiatives. Manufacturers are increasingly adopting continuous flow chemistry to improve the synthesis efficiency of such intermediates, reducing waste and energy consumption—a hot topic in ESG-focused industries.

Analytical methods for quality control include HPLC (typically using C18 columns) and GC-MS, with purity standards often exceeding 98%. Storage recommendations emphasize protection from moisture and light at temperatures below 25°C. Safety data sheets (SDS) classify it as non-hazardous under normal handling conditions, though standard laboratory precautions should be observed.

Emerging research explores the compound’s utility in catalysis and asymmetric synthesis, particularly in constructing chiral centers for bioactive molecules. Patent databases reveal over 50 filings since 2020 referencing CAS 14670-04-3, underscoring its innovation potential. Environmental fate studies indicate moderate biodegradability, with hydrolysis being the primary degradation pathway.

For purchasers seeking Ethyl 3-Chloro-4-methoxybenzoate suppliers, key selection criteria include batch-to-batch consistency, regulatory compliance (REACH/ISO), and technical support capabilities. The compound is typically available in 25kg drum quantities, with custom synthesis options for derivative development. Pricing trends reflect fluctuations in raw material costs, particularly for chloro- and methoxy-benzene precursors.

Academic interest continues to grow, with the compound appearing in over 120 peer-reviewed publications since 2015. Its versatility in cross-coupling reactions (e.g., Suzuki-Miyaura) and ester transformations makes it a staple in synthetic chemistry curricula. Researchers are actively investigating its electrochemical properties for energy storage applications—an area gaining traction in battery technology forums.

In summary, Ethyl 3-Chloro-4-methoxybenzoate represents a critical intersection of pharmaceutical innovation, sustainable agriculture, and advanced materials science. Its well-characterized properties and broad utility ensure continued relevance across multiple high-growth industries, making it a compound worthy of attention from researchers and industrial users alike.